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Compound of Interest

Compound Name: Triazoxide

Cat. No.: B105211

A note on "Triazoxide": No peer-reviewed studies specifically investigating a fungicide named
"Triazoxide" were identified during the literature search for this guide. The following information
is based on studies of the broader class of triazole fungicides, to which "Triazoxide" is
presumed to belong based on its name. The effects described for various triazole fungicides
are expected to be generally representative of the potential impacts of "Triazoxide" on soil
microbial communities.

Introduction to Triazole Fungicides and Their
Effects on Soil Microorganisms

Triazole fungicides are a widely used class of agricultural chemicals that are effective against a
broad spectrum of fungal plant pathogens. Their primary mode of action is the inhibition of the
enzyme lanosterol 14a-demethylase, which is crucial for the biosynthesis of ergosterol, a vital
component of fungal cell membranes[1]. This disruption of ergosterol synthesis leads to
impaired fungal growth and, ultimately, cell death[1].

While effective in controlling fungal diseases in crops, the application of triazole fungicides can
have unintended consequences for non-target soil microorganisms. These chemicals can
persist in the soil and exert toxic effects on a range of microbes, including bacteria, fungi, and
actinomycetes[1][2]. The impact of triazole fungicides on soil microbial communities is typically
dose-dependent, with higher concentrations generally leading to more pronounced and lasting
effects[1][2][3].
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This guide provides a comparative overview of the effects of triazole fungicides on different soll
microbial communities, with supporting experimental data and detailed methodologies.

Comparative Effects of Triazole Fungicides on Soil
Microbial Communities

The impact of triazole fungicides on soil microbial communities can vary depending on the
specific chemical, its concentration, the soil type, and the composition of the native microbial
population. Generally, high doses of triazole fungicides lead to a reduction in microbial biomass
and alterations in the community structure[1][2][3].

Effects on Microbial Populations

Bacteria: The response of soil bacteria to triazole fungicides can be complex. Some studies
report an overall decrease in bacterial populations, while others show shifts in the community
composition, with some bacterial groups being inhibited and others potentially increasing in
abundance[4][5]. For instance, a study on a triazole and strobilurin mixture found a decrease in
bacterial diversity[5][6].

Fungi: As the primary targets of these fungicides, soil fungal populations are often significantly
impacted. A reduction in fungal biomass and changes in the fungal community structure are
commonly observed effects[1]. For example, tebuconazole has been shown to reduce the
population of soil fungi, particularly at higher doses[1]. Similarly, triadimefon application led to a
reduction in soil fungal ergosterol content by approximately 30% after seven days of
incubation[1].

Actinomycetes: The effect on actinomycetes can also vary. Some studies have noted a
decrease in their population following triazole application. For instance, the application of
tebuconazole led to a decrease in the actinobacteria population ranging from 5.71% to 37.25%,
depending on the dose[1].

Quantitative Data on the Effects of Triazole Fungicides

The following tables summarize quantitative data from various studies on the effects of different
triazole fungicides on soil microbial communities.

Table 1: Effects of Tebuconazole on Soil Microbial Biomass and Enzyme Activity
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Concentration Incubation

Parameter . ] Effect Reference
(mgl/kg soil) Time
Microbial 94.6% lower than
_ 500 30 days [1]
Biomass control

Up to 93.35%
Urease Activity 5, 50, 500 90 days lower than [1]

control

Up to 87.15%
5, 50, 500 90 days lower than [1]
control

Arylsulfatase

Activity

Up to 69.5%
B-glucosidase P

. 5, 50, 500 90 days lower than [1]
Activity
control
2.12% decrease
Fungal
] 0.125 - compared to [1]
Population
control
36.81%
Fungal decrease
_ 2.499 - [1]
Population compared to
control

) ) 5.71% decrease
Actinobacteria

) 1.249 - compared to [1]
Population
control
37.25%
Actinobacteria decrease
) 2.499 - [1]
Population compared to
control

Table 2: Effects of Other Triazole Fungicides on Soil Microbial Communities
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. . . Incubation
Fungicide Concentration . Effect Reference
Time
~30% reduction
o 0.125 and 1.25 )
Triadimefon 7 days in fungal [1]
mg/kg
ergosterol
Increased
Propiconazole 1.0and 5.0 kg’/ha 1 week bacterial and [1]
fungal growth
) Decreased
) Higher ) )
Propiconazole ) 2-4 weeks microbial [1]
concentrations .
population
) Decreased
Difenoconazole
) Shannon indices
+ Epoxiconazole _ o
] Field Application - of fungal and [5][6]
+ Kresoxim-
bacterial
methyl .
communities
5.80% decrease
] 0.18 g a.i./kg in bacterial
Difenoconazole 30 days ) [7]
seed community
diversity
23.87%
reduction in
) 0.18 g a.i./kg Bacteroidota and
Difenoconazole - [7]
seed 63.57%
reduction in
Myxococcota
) 38.53% increase
) 0.18 g a.i./kg ]
Difenoconazole - in [7]
seed

Actinobacteriota

Comparison with Alternative Fungicides
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Direct comparative studies between a wide range of triazole and non-triazole fungicides are
limited in the literature. However, some studies provide insights into the relative impacts of
different fungicide classes.

Triazoles vs. Strobilurins: A study on a mixture of the triazoles difenoconazole and
epoxiconazole with the strobilurin kresoxim-methyl showed a decrease in both fungal and
bacterial diversity. Strobilurins act by inhibiting mitochondrial respiration in fungi[5]. The
combined effect of these two classes of fungicides can lead to significant shifts in the soil
microbial community[5][6]. Interestingly, in the fungicide-treated soil, the relative abundances of
Arthrobacter and Sphingomonas increased, suggesting their ability to utilize these fungicides
as a carbon source[5][6].

Chemical vs. Biological Fungicides: A comparative study on the impact of a chemical fungicide
(Ridomil, containing metalaxyl-M) and a biological fungicide (SoilGard, containing Trichoderma
virens) on soil bacterial communities revealed distinct and time-dependent effects[8]. The
chemical fungicide, even when targeting oomycetes, had negative effects on non-target
bacterial diversity[8]. While some studies show that Trichoderma-based biofungicides can alter
bacterial diversity, others report no significant impact on non-target bacterial communities[8].
This highlights that biological alternatives may not always be without non-target effects, but
their impacts can differ from those of synthetic chemical fungicides.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing studies on the effects of
fungicides on soil microbial communities. Below are outlines of key experimental protocols.

Soil Sampling and Fungicide Application

» Soil Collection: Soil samples are typically collected from the top layer (e.g., 0-15 cm) of the
experimental plots.

o Fungicide Application: The fungicide is applied to the soil at various concentrations, often
including the recommended field application rate and multiples of this rate to assess dose-
dependent effects. A control group with no fungicide application is essential.

 Incubation: The treated soil samples are incubated under controlled conditions (e.g., specific
temperature and moisture) for a defined period, with subsamples taken at different time
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points for analysis.

Microbial Community Analysis

DNA Extraction: Total microbial DNA is extracted from soil samples using commercially
available kits or established protocols.

Quantification and Sequencing: The extracted DNA is quantified, and specific gene regions
(e.g., 16S rRNA for bacteria and ITS for fungi) are amplified using PCR and sequenced
using next-generation sequencing platforms.

Data Analysis: The sequencing data is processed to identify the different microbial taxa
present and to analyze the diversity and composition of the microbial communities.

Soil Enzyme Activity Assays

Dehydrogenase Activity: This assay measures the overall metabolic activity of the soil
microbial community. It is often determined by measuring the reduction of a substrate like
2,3,5-triphenyltetrazolium chloride (TTC) to triphenyl formazan (TPF).

Phosphatase Activity: Acid and alkaline phosphatase activities are measured to assess the
potential for phosphorus mineralization in the soil. This is typically done using p-nitrophenyl
phosphate as a substrate and measuring the release of p-nitrophenol.

Urease Activity: Urease activity, which is involved in nitrogen cycling, is determined by
measuring the amount of ammonia released from urea.

Mandatory Visualizations
Signaling Pathway: Ergosterol Biosynthesis Inhibition
by Triazoles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Impact of Triazoxide on Soil Microbial
Communities: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105211#comparing-the-effects-of-triazoxide-on-
different-soil-microbial-communities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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